Cas no 1228631-43-3 (10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE)

• Product Name: 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE
• CAS No: 1228631-43-3
• MF: C₈H₁₃ClF₂N₂O
• MW: 226.651427984238
• MDL: MFCD16618541
• CID: 4563991
• Update Time: 2025-07-23

10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-2,9-diazaspiro[4.5]decan-1-one
• 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE

• MDL： MFCD16618541
• Inchi： 1S/C8H12F2N2O.ClH/c9-8(10)2-3-11-5-7(8)1-4-12-6(7)13;/h11H,1-5H2,(H,12,13);1H
• InChI Key： WSFJLJNDLVRQJA-UHFFFAOYSA-N
• SMILES： FC1(CCNCC21CCNC2=O)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE

Introduction to 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE (CAS No: 1228631-43-3)

10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic hydrotrope has garnered attention for its potential applications in drug design and development, particularly in the modulation of biological pathways. The presence of fluorine atoms and the spirocyclic framework contribute to its distinctive chemical behavior, making it a valuable candidate for further exploration.

The molecular structure of 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE consists of a spirocyclic core with two nitrogen atoms at the 2 and 7 positions, flanked by two fluorine atoms at the 10 positions. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and interactions. The hydrochloride salt form enhances its solubility in aqueous systems, making it more amenable for biological studies.

Recent research has highlighted the compound's potential as a scaffold for the development of novel therapeutic agents. Its spirocyclic architecture is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The fluorine atoms are particularly noteworthy, as they can influence metabolic stability and binding affinity to biological targets. This has led to investigations into its role as a pharmacophore in the design of small-molecule drugs.

In the context of medicinal chemistry, 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE has been explored for its ability to interact with enzymes and receptors involved in disease pathways. Studies have demonstrated its potential as an inhibitor or modulator of various targets, including kinases and ion channels. The spirocyclic core provides rigidity to the molecule, which can enhance binding specificity, while the fluorine substituents offer tunability for optimizing pharmacokinetic properties.

The compound's hydrotrope nature makes it an interesting candidate for stabilizing protein structures and enhancing drug delivery systems. Hydrotropes are known to improve solubility and bioavailability of poorly water-soluble drugs by forming inclusion complexes with hydrophilic polymers or proteins. This property could be leveraged in formulations designed for oral or parenteral administration.

Advances in computational chemistry have enabled more efficient screening of compounds like 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE for their biological activity. Molecular modeling techniques have been used to predict binding modes and affinity to target proteins, facilitating the rational design of derivatives with improved efficacy and reduced side effects. These computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE presents unique challenges due to its complex architecture. Multi-step synthetic routes involving ring-closure reactions and fluorination techniques are typically employed. Recent developments in synthetic methodologies have improved yields and purity, making it more feasible to produce sufficient quantities for detailed biological evaluation.

Preclinical studies have begun to unravel the pharmacological profile of this compound. Initial findings suggest that it exhibits moderate potency in vitro against certain cancer cell lines and inflammatory pathways. The spirocyclic scaffold appears to contribute to its ability to disrupt key signaling cascades involved in disease progression. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The hydrochloride salt form of 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE has been found to enhance oral bioavailability in animal models. This is attributed to improved solubility and stability compared to the free base form. Such pharmacokinetic advantages are crucial for translating preclinical findings into clinical efficacy.

Future directions for research on 10,10-DIFLUORO-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE HYDROCHLORIDE include exploring its potential as a prodrug or leading compound for further derivatization. By modifying specific functional groups within its structure, researchers aim to enhance its metabolic stability or target specificity without compromising potency.

The compound's unique combination of structural features makes it a promising candidate for interdisciplinary studies involving chemistry, biology, and pharmacology. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology. As research continues to uncover new insights into its properties and mechanisms of action, 10, 10, DIFLUORO, 2, 7, DIAZA, SPIRO[4.], DECAN, 1, ONE HYDROCLO, will undoubtedly play a significant role in shaping future drug development strategies.